N-[4-(diethylamino)phenyl]-9H-xanthene-9-carboxamide

• Molecular Formula: C24H24N2O2
• Molecular Weight: 372.5 g/mol
• IUPAC Name: N-[4-(diethylamino)phenyl]-9H-xanthene-9-carboxamide
• InChI: InChI=1S/C24H24N2O2/c1-3-26(4-2)18-15-13-17(14-16-18)25-24(27)23-19-9-5-7-11-21(19)28-22-12-8-6-10-20(22)23/h5-16,23H,3-4H2,1-2H3,(H,25,27)
• InChI Key: MOOHKDMYKQESIJ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=CC=C(C=C1)NC(=O)C2C3=CC=CC=C3OC4=CC=CC=C24

Description

N-[4-(diethylamino)phenyl]-9H-xanthene-9-carboxamide is a complex organic compound known for its unique structural properties and diverse applications. This compound is characterized by the presence of a xanthene core, which is a tricyclic aromatic system, and a diethylamino group attached to a phenyl ring. The combination of these functional groups imparts distinct chemical and physical properties to the compound, making it valuable in various scientific and industrial fields.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N-[4-(diethylamino)phenyl]-9H-xanthene-9-carboxamide typically involves multi-step organic reactions. One common method includes the condensation of 4-(diethylamino)benzaldehyde with a suitable xanthene derivative under acidic conditions. The reaction is often carried out in the presence of a catalyst such as p-toluenesulfonic acid, which facilitates the formation of the xanthene core. The resulting intermediate is then subjected to further reactions to introduce the carboxamide group, typically through an amide coupling reaction using reagents like N,N’-dicyclohexylcarbodiimide (DCC) and N-hydroxysuccinimide (NHS).

Industrial Production Methods: In an industrial setting, the production of this compound may involve large